2-Fluoro-1-[4-(methylsulfanyl)phenyl]ethan-1-amine

• Molecular Formula: C9H12FNS
• Molecular Weight: 185.26 g/mol
• IUPAC Name: 2-fluoro-1-(4-methylsulfanylphenyl)ethanamine
• InChI: InChI=1S/C9H12FNS/c1-12-8-4-2-7(3-5-8)9(11)6-10/h2-5,9H,6,11H2,1H3
• InChI Key: DBBRXICEQQHTJY-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C(CF)N

Description

2-Fluoro-1-[4-(methylsulfanyl)phenyl]ethan-1-amine is a fluorinated arylalkylamine characterized by a methylsulfanyl (SCH₃) substituent at the para-position of the phenyl ring and a fluorine atom on the ethanamine backbone. The compound’s molecular formula is C₉H₁₂FNS, with a molecular weight of 185.26 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Fluoro-1-[4-(methylsulfanyl)phenyl]ethan-1-amine typically involves the reaction of 4-(methylsulfanyl)benzaldehyde with a fluorinating agent, followed by reductive amination. The reaction conditions often include the use of solvents such as dichloromethane or ethanol, and catalysts like palladium on carbon (Pd/C) for the reduction step .

Industrial Production Methods

Industrial production methods for this compound are not widely documented, but they likely involve similar synthetic routes with optimization for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-1-[4-(methylsulfanyl)phenyl]ethan-1-amine undergoes various types of chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced to remove the fluorine atom or to convert the amine group to a different functional group using reducing agents like lithium aluminum hydride.

Substitution: The fluorine atom can be substituted with other nucleophiles such as amines or thiols under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, palladium on carbon (Pd/C).

Substitution: Nucleophiles like amines, thiols.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: De-fluorinated amines, modified amine groups.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-Fluoro-1-[4-(methylsulfanyl)phenyl]ethan-1-amine has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis for the development of new compounds.

Biology: Studied for its potential interactions with biological molecules and its effects on cellular processes.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Fluoro-1-[4-(methylsulfanyl)phenyl]ethan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorine atom and methylsulfanyl group play crucial roles in modulating the compound’s binding affinity and activity. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The table below compares key structural and physicochemical features of the target compound with analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
2-Fluoro-1-[4-(methylsulfanyl)phenyl]ethan-1-amine	C₉H₁₂FNS	185.26	-F (ethane), -SCH₃ (para-phenyl)	Moderate lipophilicity, dipole interactions
2-[4-(methylsulfanyl)phenyl]ethan-1-amine	C₉H₁₃NS	167.27	-SCH₃ (para-phenyl)	Higher lipophilicity vs. fluorinated analog
2-(4-fluoro-2-methoxyphenyl)ethan-1-amine	C₉H₁₂FNO	169.20	-F (ortho-phenyl), -OCH₃ (para)	Increased polarity due to methoxy group
1-[4-(butan-2-yl)phenyl]-2-(4-fluorophenyl)ethan-1-amine	C₁₈H₂₂FN	271.37	Branched alkyl, -F (para-phenyl)	Steric bulk may reduce bioavailability
1-(4-(trifluoromethyl)phenyl)ethan-1-amine hydrochloride	C₉H₁₀F₃N·HCl	237.64	-CF₃ (para-phenyl)	High electronegativity, acidic proton

Key Observations :

• Fluorine Position : Fluorination on the ethane backbone (target compound) vs. the phenyl ring (e.g., 2-(4-fluoro-2-methoxyphenyl)ethan-1-amine) alters electronic distribution. The former enhances backbone polarity, while the latter localizes electronegativity on the aromatic system .
• Methylsulfanyl vs. Methoxy : Replacing -SCH₃ (methylsulfanyl) with -OCH₃ (methoxy) increases polarity and hydrogen-bonding capacity, as seen in 2-(4-fluoro-2-methoxyphenyl)ethan-1-amine .

Biological Activity

2-Fluoro-1-[4-(methylsulfanyl)phenyl]ethan-1-amine is an organic compound characterized by its unique structural features, including a fluorine atom, a methylsulfanyl group, and an amine functional group. Its molecular formula is C10H14FNOS, with a molecular weight of 185.26 g/mol. The compound has garnered attention in medicinal chemistry due to its potential biological activities and therapeutic applications.

Biological Activity Overview

Research indicates that 2-Fluoro-1-[4-(methylsulfanyl)phenyl]ethan-1-amine exhibits interactions with several biological targets, including enzymes and receptors. Preliminary studies suggest potential therapeutic properties, although the detailed mechanisms of action remain to be fully elucidated.

Key Biological Activities:

• Enzyme Interaction : The compound may interact with specific enzymes, potentially modulating their activity. The presence of the fluorine atom enhances hydrogen bonding capabilities, which could facilitate stronger interactions with enzyme active sites.
• Receptor Binding : The structural features suggest that it may bind to various receptors, influencing signaling pathways related to neurodegenerative disorders and other conditions.

The mechanism of action for 2-Fluoro-1-[4-(methylsulfanyl)phenyl]ethan-1-amine involves its ability to form strong hydrogen bonds with biological molecules. This interaction can modulate enzyme activity and receptor signaling, leading to various physiological effects. However, comprehensive studies are required to clarify these mechanisms.

Case Study 1: Neuroprotective Potential

A study exploring the neuroprotective effects of compounds similar to 2-Fluoro-1-[4-(methylsulfanyl)phenyl]ethan-1-amine found that modifications in the amine structure could enhance selectivity for neuronal nitric oxide synthase (nNOS). While this specific compound was not tested directly, its structural analogs showed promise in targeting neurodegenerative disorders by selectively inhibiting nNOS without affecting other isoforms like iNOS and eNOS .

Case Study 2: Antimicrobial Activity

In a broader investigation of compounds with similar functional groups, some derivatives demonstrated significant antimicrobial activity against Mycobacterium species. Although specific data on 2-Fluoro-1-[4-(methylsulfanyl)phenyl]ethan-1-amine is limited, the presence of the methylsulfanyl group often correlates with enhanced antimicrobial properties in related compounds .

Comparative Analysis

The following table summarizes the unique aspects and potential applications of 2-Fluoro-1-[4-(methylsulfanyl)phenyl]ethan-1-amine compared to structurally similar compounds:

Compound Name	Structural Features	Unique Aspects	Potential Applications
2-Fluoro-1-[4-(methylsulfanyl)phenyl]ethan-1-amine	Fluorine atom, methylsulfanyl group	Enhanced binding affinity due to unique functional groups	Neuroprotection, antimicrobial activity
1-(4-Fluorophenyl)-2-(methylsulfonyl)ethan-1-amine	Contains a sulfonyl group	Different reactivity due to sulfonyl presence	Potential anti-inflammatory properties
2-Fluoro-4-[4-(methylsulfanyl)phenyl]benzonitrile	Incorporates a benzonitrile group	Different electronic properties due to nitrile functionality	Anticancer research